Cas no 27819-09-6 (2-Butenoic acid,2-methyl-2-propen-1-yl ester)

• Product Name: 2-Butenoic acid,2-methyl-2-propen-1-yl ester
• CAS No: 27819-09-6
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 256272
• PubChem ID: 6438181
• Update Time: 2025-04-19

2-Butenoic acid,2-methyl-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-2-propen-1-yl ester
• 2-methylprop-2-enyl but-2-enoate
• 2-Methylallyl 2-butenoate
• 2-methylprop-2-en-1-yl (2E)-but-2-enoate
• EINECS 248-676-8
• 27819-09-6

• Inchi： 1S/C8H12O2/c1-4-5-8(9)10-6-7(2)3/h4-5H,2,6H2,1,3H3/b5-4+
• InChI Key： WKMKXWTZXKHHBV-SNAWJCMRSA-N
• SMILES： O(C(/C=C/C)=O)CC(=C)C

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.2

Experimental Properties

• Density: 0.918
• Boiling Point: 174°C at 760 mmHg
• Flash Point: 63°C
• Refractive Index: 1.443
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters